Cas no 1006452-67-0 (1-(4-Methylbenzyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(4-Methylbenzyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 1006452-67-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD06805381
• CID: 3059083
• PubChem ID: 19620032
• Update Time: 2025-07-28

1-(4-Methylbenzyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-benzyl)-1H-pyrazole-4-carboxylic acid
• 1-((4-methylphenyl)methyl)-1H-pyrazole-4-carboxylic acid
• 1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
• AKOS000309081
• 817-237-8
• BBL040306
• MFCD06805381
• GQB45267
• 1-(p-Tolylmethyl)pyrazole-4-carboxylic acid
• 1-(4-methylbenzyl)-1H-pyrazole-4-carboxylicacid
• EN300-92648
• 1006452-67-0
• 1-(4-methylbenzyl)-1H-pyrazole-4-carboxylic acid
• 1-[(4-methylphenyl)methyl]pyrazole-4-carboxylic acid
• SCHEMBL948453
• G28400
• HYBRAUPLUXQZEG-UHFFFAOYSA-N
• CS-0264359
• STK350148
• 1-(4-Methylbenzyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD06805381
• Inchi： 1S/C12H12N2O2/c1-9-2-4-10(5-3-9)7-14-8-11(6-13-14)12(15)16/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key： HYBRAUPLUXQZEG-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 216.089878g/mol
• Monoisotopic Mass: 216.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.24g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

1-(4-Methylbenzyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)